Cas no 16423-51-1 (n,n-Dihexylacetamide)

• Product name: n,n-Dihexylacetamide
• CAS No: 16423-51-1
• MF: C₁₄H₂₉NO
• MW: 227.386164426804
• CID: 87691
• PubChem ID: 243972

n,n-Dihexylacetamide Chemical and Physical Properties

Names and Identifiers

• N,N-Dihexylacetamide
• Acetamide,N,N-dihexyl
• Essigsaeure-dihexylamid
• N,N-Dihexyl-acetamid
• N,N-Di-n-hexylacetamide
• N-dihexyl acetamide
• N,N-Di-n-hexylacetamide, 98+%
• Acetamide, N,N-dihexyl-
• N-Dihexyl-acetamid
• NSC54296
• JFUCOPIALLYRGN-UHFFFAOYSA-N
• NSC137920
• DTXSID00288129
• NSC-54296
• SB80152
• D82003
• FT-0629576
• SCHEMBL1858068
• 143-16-8, Ac
• MFCD00082658
• (3-Bromopyridin-4-yl)carbamicacidtert-butylester
• DS-15083
• AKOS003867504
• 16423-51-1
• CS-0152143
• C14H29NO
• NSC-137920
• FT-0629575
• DTXCID40239276
• DB-371230
• n,n-Dihexylacetamide

• MDL： MFCD00082658
• Inchi： 1S/C14H29NO/c1-4-6-8-10-12-15(14(3)16)13-11-9-7-5-2/h4-13H2,1-3H3
• InChI Key： JFUCOPIALLYRGN-UHFFFAOYSA-N
• SMILES： O=C(C([H])([H])[H])N(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 1772656

Computed Properties

• Exact Mass: 227.22500
• Monoisotopic Mass: 227.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 20.3

Experimental Properties

• Color/Form: Not determined
• Density: 0.86
• Boiling Point: 130°C 2mm
• Flash Point: 130°C/2mm
• Refractive Index: 1.4490
• PSA: 20.31000
• LogP: 3.99550
• Solubility: Not determined

n,n-Dihexylacetamide Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

n,n-Dihexylacetamide Customs Data

• HS CODE：2924199090
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on n,n-Dihexylacetamide

N,N-Dihexylacetamide (CAS No. 16423-51-1): An Overview of Its Properties, Applications, and Recent Research

N,N-Dihexylacetamide (CAS No. 16423-51-1) is a versatile organic compound with a wide range of applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique chemical structure and properties, making it an essential reagent in many advanced research and industrial processes.

The molecular formula of N,N-Dihexylacetamide is C₁₄H₂₉NO, and its molecular weight is approximately 227.38 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a distinct amide odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water.

N,N-Dihexylacetamide is primarily used as a solvent and reagent in organic synthesis due to its excellent solvating properties and stability. It has been extensively studied for its role in the synthesis of complex organic molecules, particularly in the pharmaceutical industry. The compound's ability to dissolve a wide range of substrates makes it an ideal choice for reactions that require high solubility and low reactivity.

In recent years, N,N-Dihexylacetamide has gained attention for its potential applications in the development of new materials. Researchers have explored its use as a plasticizer in polymer science, where it can improve the flexibility and processability of polymers without compromising their mechanical properties. Additionally, the compound has shown promise as a component in advanced coatings and adhesives due to its excellent adhesion properties and resistance to environmental factors.

The pharmaceutical industry has also shown significant interest in N,N-Dihexylacetamide. Studies have demonstrated its utility as a solvent in the synthesis of active pharmaceutical ingredients (APIs) and as a stabilizer for drug formulations. The compound's low toxicity and high chemical stability make it suitable for use in various drug delivery systems, including oral, topical, and injectable formulations.

One of the key areas of recent research involving N,N-Dihexylacetamide is its role in green chemistry. Scientists are exploring ways to use this compound as a more environmentally friendly alternative to traditional solvents that are known to be harmful or have significant environmental impacts. The compound's biodegradability and low toxicity make it an attractive option for sustainable chemical processes.

Furthermore, N,N-Dihexylacetamide has been investigated for its potential applications in the field of nanotechnology. Researchers have used it as a solvent and stabilizing agent in the synthesis of nanoparticles, which have a wide range of applications from catalysis to biomedical imaging. The compound's ability to form stable dispersions of nanoparticles makes it valuable for developing new nanomaterials with enhanced properties.

In conclusion, N,N-Dihexylacetamide (CAS No. 16423-51-1) is a multifunctional compound with diverse applications across various industries. Its unique chemical properties make it an essential reagent in organic synthesis, materials science, and pharmaceutical development. Ongoing research continues to uncover new uses for this compound, highlighting its importance in advancing scientific knowledge and technological innovation.